Cas no 945299-11-6 (2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile)

• Product Name: 2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile
• CAS No: 945299-11-6
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• MDL: MFCD09455388
• CID: 3156695
• PubChem ID: 17221326
• Update Time: 2025-10-29

2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2,5-Dimethoxyphenyl)amino)-5-nitrobenzonitrile
• LS-01789
• 945299-11-6
• ALBB-004870
• 2-[(2,5-dimethoxyphenyl)amino]-5-nitrobenzonitrile
• MFCD09455388
• H23605
• AKOS000321515
• STK501340
• AKOS015941601
• 2-(2,5-dimethoxyanilino)-5-nitrobenzonitrile
• 2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile

• MDL： MFCD09455388
• Inchi： 1S/C15H13N3O4/c1-21-12-4-6-15(22-2)14(8-12)17-13-5-3-11(18(19)20)7-10(13)9-16/h3-8,17H,1-2H3
• InChI Key： KTYMFHWPEAFSQO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NC1C=CC(=CC=1C#N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 299.09060590Da
• Monoisotopic Mass: 299.09060590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile

Comprehensive Guide to 2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile (CAS No. 945299-11-6): Properties, Applications, and Market Insights

2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile (CAS No. 945299-11-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrobenzonitrile derivative is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for 2-(2,5-dimethoxyphenyl)amino-5-nitrobenzonitrile synthesis, CAS 945299-11-6 applications, and nitrobenzonitrile derivatives due to its potential in drug discovery and material science.

The molecular structure of 2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile features a nitro group and a benzonitrile core, which contribute to its reactivity and versatility. These functional groups enable the compound to participate in various chemical reactions, such as nucleophilic substitutions and reductions, making it a sought-after building block in organic synthesis. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates in developing sustainable and efficient synthetic routes.

One of the key applications of CAS No. 945299-11-6 lies in its role as a precursor in the synthesis of bioactive molecules. Pharmaceutical researchers are particularly interested in nitroaromatic compounds due to their potential antimicrobial and anticancer properties. The compound's dimethoxyphenyl moiety also offers opportunities for structural modifications, aligning with the growing demand for targeted drug delivery systems and personalized medicine.

In addition to its pharmaceutical relevance, 2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile has applications in material science. Its electron-withdrawing nitro group and cyano functionality make it a candidate for designing advanced materials, such as organic semiconductors and fluorescent probes. This aligns with the increasing interest in smart materials and sustainable electronics, which are hot topics in both academic and industrial research.

The market for nitrobenzonitrile derivatives like CAS 945299-11-6 is expanding, driven by advancements in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the rising demand from the pharmaceutical and agrochemical sectors. Environmental considerations, such as waste reduction and energy-efficient processes, are also shaping the production strategies for this compound.

For researchers looking to explore 2-(2,5-dimethoxyphenyl)amino-5-nitrobenzonitrile, it is essential to consider its solubility, stability, and handling requirements. The compound is typically soluble in organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are commonly used in laboratory settings. Safety data sheets (SDS) and proper storage conditions should always be consulted to ensure safe handling.

In summary, 2-(2,5-Dimethoxyphenyl)amino-5-nitrobenzonitrile (CAS No. 945299-11-6) is a multifaceted compound with significant potential in drug development and material science. Its unique chemical properties, combined with the growing emphasis on sustainable synthesis and AI-aided research, position it as a valuable asset in modern chemistry. As the demand for innovative chemical intermediates continues to rise, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.